Cas no 320-35-4 (2,4-dinitro-5-(trifluoromethyl)aniline)

• Product Name: 2,4-dinitro-5-(trifluoromethyl)aniline
• CAS No: 320-35-4
• MF: C₇H₄F₃N₃O₄
• MW: 251.119571685791
• CID: 1449755
• PubChem ID: 156595054
• Update Time: 2025-04-20

2,4-dinitro-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,4-dinitro-5-(trifluoromethyl)aniline
• benzenamine, 2,4-dinitro-5-(trifluoromethyl)-
• LogP
• 320-35-4
• 2,4-Dinitro-5-(trifluoromethyl)benzenamine
• DTXSID201266279

• Inchi： 1S/C7H4F3N3O4/c8-7(9,10)3-1-4(11)6(13(16)17)2-5(3)12(14)15/h1-2H,11H2
• InChI Key： ZORKKNDBEYFMHB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=CC=1[N+](=O)[O-])[N+](=O)[O-])N)(F)F

Computed Properties

• Exact Mass: 251.01542
• Monoisotopic Mass: 251.01539010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.686
• Boiling Point: 399.4°C at 760 mmHg
• Flash Point: 195.4°C
• Refractive Index: 1.565
• PSA: 112.3